Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate

• Molecular Formula: C17H24N2O4S2
• Molecular Weight: 384.5 g/mol
• IUPAC Name: diethyl 3-methyl-5-(piperidine-1-carbothioylamino)thiophene-2,4-dicarboxylate
• InChI: InChI=1S/C17H24N2O4S2/c1-4-22-15(20)12-11(3)13(16(21)23-5-2)25-14(12)18-17(24)19-9-7-6-8-10-19/h4-10H2,1-3H3,(H,18,24)
• InChI Key: XXYQECLZHVOGPF-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)NC(=S)N2CCCCC2

Description

Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate, also known as DMPT, is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields. DMPT is a thioester of thiophene and has a molecular weight of 381.53 g/mol. In

Mechanism of Action

The mechanism of action of Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate is not fully understood, but it is believed to involve the stimulation of the olfactory receptors in the nasal epithelium of animals. This leads to an increase in the release of certain hormones such as growth hormone and luteinizing hormone, which in turn promote growth and reproductive performance in animals.
Biochemical and Physiological Effects:
Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate has been shown to have various biochemical and physiological effects on animals. In poultry, Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate has been shown to increase the activity of digestive enzymes such as amylase, protease, and lipase, leading to improved nutrient absorption and utilization. In fish, Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate has been shown to increase the levels of certain amino acids in the blood, indicating improved protein synthesis. In rats, Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate has been shown to have anti-inflammatory and antioxidant effects, reducing the levels of pro-inflammatory cytokines and increasing the activity of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

One advantage of using Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate in lab experiments is its high potency, allowing for lower doses to be used compared to other compounds. This can reduce the cost of experiments and minimize any potential side effects. However, one limitation is the lack of information on the long-term effects of Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate on animals and humans, as well as its potential toxicity.

Future Directions

There are several future directions for research on Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate. One area of interest is its potential as a natural alternative to antibiotics in livestock and poultry production, as antibiotic resistance is becoming a major concern. Another area of interest is its potential as a therapeutic agent for various diseases such as cancer, inflammation, and neurodegenerative disorders. Additionally, further studies are needed to investigate the safety and efficacy of Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate in humans, as well as its potential environmental impact.
In conclusion, Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate is a chemical compound with potential applications in various fields such as agriculture, aquaculture, and medicine. Its mechanism of action involves the stimulation of olfactory receptors, leading to improved growth and reproductive performance in animals. Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate has various biochemical and physiological effects on animals, but its long-term effects and potential toxicity need to be further investigated. Future research on Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate could lead to its use as a natural alternative to antibiotics, as well as a therapeutic agent for various diseases.

Synthesis Methods

Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate can be synthesized by reacting 3-methylthiophene-2,4-dicarboxylic acid with piperidine-1-carbodithioic acid diethyl ester in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate is a yellowish powder that is soluble in organic solvents such as chloroform, dichloromethane, and acetone.

Scientific Research Applications

Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate has been studied for its potential applications in various fields such as agriculture, aquaculture, and medicine. In agriculture, Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate has been shown to increase the feed intake and growth rate of livestock and poultry, as well as enhance the flavor and aroma of meat products. In aquaculture, Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate has been used as a feeding attractant for fish and shrimp, improving their growth and survival rates. In medicine, Diethyl 3-methyl-5-[(piperidin-1-ylcarbonothioyl)amino]thiophene-2,4-dicarboxylate has been investigated for its potential as an anti-inflammatory, antioxidant, and anticancer agent.